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Compound of Interest

Compound Name: 3-Iodo-1-propanol

Cat. No.: B1294970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-Iodo-1-propanol, with a specific focus on its boiling point. The information

herein is intended to support laboratory research, chemical synthesis, and drug development

activities where this compound is utilized as a key intermediate.

Core Physicochemical Data
3-Iodo-1-propanol (CAS No. 627-32-7) is a halogenated primary alcohol used in various

organic syntheses.[1] Its physical properties are significantly influenced by the presence of a

terminal hydroxyl group and a heavy iodine atom. A summary of its key quantitative data is

presented below for easy reference and comparison.
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Property Value Source

Molecular Formula C₃H₇IO [1][2]

Molar Mass 185.99 g/mol [2][3]

Boiling Point 115 °C at 38 mmHg [2]

Density 1.942 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.556 [2]

Flash Point >110 °C (>230 °F) [2]

Vapor Pressure 0.0784 mmHg at 25 °C [2]

Storage Temperature 2-8°C [2]

Boiling Point Determination: Experimental Protocol
The accurate determination of a boiling point, particularly for compounds that may decompose

at atmospheric pressure, often requires vacuum distillation. Below is a detailed methodology for

determining the boiling point of a liquid such as 3-Iodo-1-propanol at reduced pressure.

Objective: To measure the boiling point of 3-Iodo-1-propanol under vacuum.

Materials:

3-Iodo-1-propanol (97% purity or higher)

Round-bottom flask

Distillation head with a thermometer adapter

Condenser

Receiving flask

Vacuum pump

Manometer
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Heating mantle with a stirrer

Boiling chips or magnetic stir bar

Thermometer (-10 to 200 °C range)

Insulating glass wool

Procedure:

Apparatus Setup:

Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all

glassware is clean and dry.

Place a magnetic stir bar or boiling chips in the round-bottom flask to ensure smooth

boiling.

Add a measured volume of 3-Iodo-1-propanol to the flask.

Position the thermometer bulb so that the top of the bulb is level with the bottom of the

side arm leading to the condenser.

Connect the vacuum source to the vacuum adapter on the distillation apparatus and

connect the manometer to the system to monitor the pressure.

Distillation Process:

Turn on the condenser's cooling water.

Begin stirring the liquid in the round-bottom flask.

Slowly evacuate the system using the vacuum pump to the desired pressure (e.g., 38

mmHg).[2]

Once the pressure is stable, begin heating the flask gently with the heating mantle.
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Observe the temperature as the liquid begins to boil and the vapor phase moves up the

distillation head.

Record the temperature at which the vapor and liquid are in equilibrium. This is indicated

by a stable temperature reading on the thermometer as the condensate drips from the

thermometer bulb.

Record the precise pressure from the manometer at which this stable temperature is

observed.

Shutdown and Safety:

Once the measurement is complete, remove the heating mantle and allow the apparatus

to cool.

Slowly and carefully release the vacuum before turning off the vacuum pump.

Disassemble the apparatus in a fume hood.

Safety Precautions:

3-Iodo-1-propanol is harmful if swallowed, in contact with skin, or if inhaled. It also causes

skin and serious eye irritation.[3]

All handling and experimental procedures should be conducted in a well-ventilated fume

hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1294970?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-1-propanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Vacuum Distillation
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Workflow for boiling point determination under reduced pressure.
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Factors Influencing Boiling Point
The boiling point of a substance is determined by the strength of the intermolecular forces that

must be overcome for it to transition from a liquid to a gaseous state. For 3-Iodo-1-propanol,
these forces include London dispersion forces, dipole-dipole interactions, and hydrogen

bonding.

Molar Mass: The large iodine atom contributes significantly to the molar mass of 3-Iodo-1-
propanol (185.99 g/mol ), leading to stronger London dispersion forces compared to smaller

alcohols.[2][3]

Polarity and Dipole-Dipole Forces: The carbon-iodine and carbon-oxygen bonds are polar,

creating a net molecular dipole. This results in dipole-dipole attractions between molecules.

Hydrogen Bonding: The presence of the hydroxyl (-OH) group allows for strong hydrogen

bonding, which is a particularly strong type of dipole-dipole interaction. This is a primary

contributor to its relatively high boiling point, even under reduced pressure.

The interplay of these factors dictates the energy required to vaporize the compound.

Logical Relationships: Boiling Point Influences
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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